
CER8-d9: A Technical Guide for Researchers
and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CER8-d9

Cat. No.: B15558366
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An In-depth Whitepaper on the Application of Deuterated Ceramide CER8-d9 as an Internal

Standard in Mass Spectrometry-based Lipidomics.

Introduction
Ceramides are a class of bioactive sphingolipids that are integral structural components of

cellular membranes and serve as critical signaling molecules in a multitude of cellular

processes. These processes include apoptosis, cell proliferation, inflammation, and the

maintenance of the skin's barrier function.[1][2][3] The specific acyl chain length of a ceramide

molecule can significantly influence its biological activity.[1] Consequently, the accurate and

precise quantification of individual ceramide species is paramount for understanding their

physiological and pathological roles in various diseases, including dermatological disorders,

metabolic diseases, and cancer.[4][5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold

standard for the quantitative analysis of ceramides due to its high sensitivity, specificity, and

ability to resolve complex lipid mixtures.[6][7] However, the accuracy of LC-MS/MS-based

quantification can be affected by several factors, including variability in sample preparation,
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matrix effects, and instrument response fluctuations. To mitigate these sources of error, the use

of a suitable internal standard is indispensable.

Stable isotope-labeled internal standards, such as the deuterated ceramide CER8-d9, are

considered the "gold standard" for quantitative mass spectrometry.[8] CER8-d9, also known as

N-palmitoyl(d9)-6R-hydroxysphingosine, is a deuterated analog of Ceramide 8. Its

physicochemical properties are nearly identical to its non-deuterated counterpart, ensuring it

behaves similarly during sample extraction, chromatographic separation, and ionization. This

co-elution and similar ionization efficiency allow for the accurate correction of analytical

variability, leading to reliable and reproducible quantification of the target ceramide.

This technical guide provides a comprehensive overview of CER8-d9, including its

physicochemical properties, its application as an internal standard in experimental workflows,

and its relevance in the context of ceramide signaling pathways.

Physicochemical Properties of CER8-d9
A thorough understanding of the physicochemical properties of CER8-d9 is essential for its

effective use in experimental settings. The key properties are summarized in the table below.
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Property Value Reference

Systematic Name
N-palmitoyl(d9)-6R-

hydroxysphingosine
Avanti Polar Lipids

Synonyms
CER8(d9), N16:0-d9 6R-OH

sphingosine
Avanti Polar Lipids

Molecular Formula C₃₄H₅₈D₉NO₄ [1]

Formula Weight 562.96 g/mol [6][9]

Exact Mass 562.564 [1]

CAS Number 2260670-29-7 [1][9]

Purity >99% [1][9]

Form Powder [9]

Storage Temperature -20°C [1][9]

Stability 1 Year [1]

Experimental Protocols
The use of CER8-d9 as an internal standard is a critical component of quantitative lipidomics

workflows. Below are detailed methodologies for key experiments involving the quantification of

ceramides using LC-MS/MS.

Sample Preparation: Lipid Extraction from Biological
Matrices
This protocol is a general guideline for the extraction of ceramides from plasma, serum, or

tissue homogenates.

Materials:

Biological sample (e.g., 50 µL of plasma or serum, or 10-20 mg of homogenized tissue)
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CER8-d9 internal standard solution (concentration to be optimized based on expected

analyte levels)

Chloroform

Methanol

Water (LC-MS grade)

Microcentrifuge tubes

Vortex mixer

Centrifuge

Nitrogen evaporator or vacuum centrifuge

Procedure:

To the biological sample in a microcentrifuge tube, add a known amount of the CER8-d9
internal standard solution.

Add a solvent mixture of chloroform:methanol (e.g., a 2:1 or 1:2 v/v ratio) to the sample. A

common approach is the Bligh-Dyer or Folch extraction method.[9]

Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and lipid extraction.

For tissue samples, sonication may be required to disrupt the tissue and improve extraction

efficiency.

Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10-15 minutes at 4°C to

separate the organic and aqueous phases.

Carefully collect the lower organic phase, which contains the lipids, into a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum

centrifuge.
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Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for

LC-MS/MS analysis.

Quantitative Analysis by LC-MS/MS
The following are example parameters for the LC-MS/MS analysis of ceramides. These

parameters should be optimized for the specific instrumentation and target analytes.

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is commonly used for ceramide analysis (e.g., 2.1 x

100 mm, 1.7 µm particle size).[10]

Mobile Phase A: Water with 0.1-0.2% formic acid and 10 mM ammonium formate.[10]

Mobile Phase B: A mixture of acetonitrile and isopropanol (e.g., 90:10, v/v) with 0.1-0.2%

formic acid.[10]

Flow Rate: 0.3 - 0.5 mL/min.[10]

Injection Volume: 5 - 10 µL.

Gradient Elution: A typical gradient starts with a lower percentage of mobile phase B, which

is gradually increased to elute the more hydrophobic ceramide species. An example gradient

is provided in the table below.

Time (min) % Mobile Phase A % Mobile Phase B

0.0 50 50

1.0 50 50

8.0 0 100

12.0 0 100

12.1 50 50

15.0 50 50
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Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for

ceramide analysis.[9]

Scan Type: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity in quantitative analysis.[8]

Precursor and Product Ions: The precursor ion for each ceramide species corresponds to its

protonated molecule [M+H]⁺. The product ions are specific fragments generated through

collision-induced dissociation. The exact m/z values for the precursor and product ions of the

target ceramide and CER8-d9 will need to be determined and optimized on the specific

mass spectrometer being used.

Visualization of Workflows and Pathways
To aid in the understanding of the experimental and biological contexts of CER8-d9, the

following diagrams have been generated using the DOT language.
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Caption: Experimental workflow for ceramide quantification using CER8-d9.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15558366/docs?utm_src=pdf-body-img#cer8-d9-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15558366/docs?utm_src=pdf-body#cer8-d9-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


De Novo Ceramide Synthesis

Downstream Signaling

Serine + Palmitoyl-CoA

3-ketodihydrosphingosine

SPT

Dihydrosphingosine

KDSR

Dihydroceramide

CerS

Ceramide

DEGS

Apoptosis Cell Cycle Arrest Inflammation Skin Barrier Formation

Click to download full resolution via product page

Caption: Simplified ceramide biosynthesis and signaling pathways.

Conclusion
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CER8-d9 is an invaluable tool for researchers and drug development professionals engaged in

the study of ceramides and their role in health and disease. Its use as an internal standard in

LC-MS/MS-based lipidomics provides the necessary accuracy and precision for the reliable

quantification of endogenous ceramides. The detailed experimental protocols and an

understanding of the broader context of ceramide signaling pathways, as outlined in this guide,

will facilitate the effective application of CER8-d9 in a variety of research settings. The

continued use of such robust analytical methodologies will undoubtedly contribute to a deeper

understanding of the complex biology of ceramides and may ultimately lead to the development

of novel therapeutic strategies targeting ceramide metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CER8-d9: A Technical Guide for Researchers and Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558366/docs#cer8-d9-a-technical-guide-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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